potassium (dec-9-en-1-yl)trifluoroboranuide
Overview
Description
Potassium (dec-9-en-1-yl)trifluoroboranuide, also known as potassium trifluoroborane, is a highly reactive and versatile compound with a wide range of applications in organic synthesis and in scientific research. It is used as a reagent in the synthesis of organic compounds, as a catalyst in the preparation of organometallic compounds, and as a reagent in the synthesis of polymers materials. In addition, potassium trifluoroborane has been used in the preparation of pharmaceuticals, in the synthesis of polymers and other materials, and in the development of new methods for the synthesis of organic compounds.
Mechanism of Action
Potassium trifluoroborane is an organometallic compound, meaning it contains a carbon-metal bond. This bond allows the compound to act as a catalyst in the formation of organometallic compounds, as well as in the synthesis of organic compounds. The compound also acts as a Lewis acid, meaning it can accept electrons from other molecules. This allows it to act as a catalyst in the formation of organometallic compounds, as well as in the synthesis of organic compounds.
Biochemical and Physiological Effects
Potassium trifluoroborane is a highly reactive compound, and as such, it can cause irritation and damage to the skin, eyes, and respiratory tract if it is not handled properly. In addition, it can cause severe burns if it comes into contact with skin or eyes. In laboratory experiments, potassium (dec-9-en-1-yl)trifluoroboranuide trifluoroborane can also react with other compounds, leading to the formation of toxic compounds. Therefore, it is important to use appropriate safety precautions when handling this compound.
Advantages and Limitations for Lab Experiments
Potassium trifluoroborane has several advantages for use in laboratory experiments. It is highly reactive and versatile, making it useful in the synthesis of a wide range of compounds. In addition, it is relatively inexpensive and easy to obtain. However, it is also highly toxic, and as such, must be handled with appropriate safety precautions.
Future Directions
Potassium trifluoroborane has a wide range of potential applications in scientific research and in the synthesis of organic compounds. In the future, it may be used to develop new methods for the synthesis of organic compounds, in the synthesis of pharmaceuticals, and in the preparation of polymers and other materials. In addition, it may be used to develop new catalysts for the synthesis of organometallic compounds, and to develop new methods for the synthesis of polymers materials. Finally, it may be used to develop new materials for use in medical and industrial applications.
Synthesis Methods
Potassium trifluoroborane can be synthesized in several ways. The most common method is the reaction of potassium (dec-9-en-1-yl)trifluoroboranuide hydroxide with boron trifluoride. This reaction produces potassium (dec-9-en-1-yl)trifluoroboranuide trifluoroborane and hydrofluoric acid as byproducts. Other methods of synthesis include the reaction of potassium (dec-9-en-1-yl)trifluoroboranuide metal with boron trifluoride, the reaction of potassium (dec-9-en-1-yl)trifluoroboranuide hydroxide with boron tribromide, and the reaction of potassium (dec-9-en-1-yl)trifluoroboranuide hydroxide with boron trichloride.
Scientific Research Applications
Potassium trifluoroborane has a wide range of applications in scientific research. It can be used as a reagent in the synthesis of organic compounds, as a catalyst in the preparation of organometallic compounds, and as a reagent in the synthesis of polymers materials. In addition, potassium (dec-9-en-1-yl)trifluoroboranuide trifluoroborane has been used in the development of new methods for the synthesis of organic compounds, in the synthesis of pharmaceuticals, and in the preparation of polymers and other materials.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for potassium (dec-9-en-1-yl)trifluoroboranuide involves the reaction of dec-9-ene with boron trifluoride in the presence of potassium hydroxide.", "Starting Materials": [ "Dec-9-ene", "Boron trifluoride", "Potassium hydroxide" ], "Reaction": [ "Add dec-9-ene to a reaction flask", "Add boron trifluoride to the reaction flask", "Add potassium hydroxide to the reaction flask", "Heat the reaction mixture to 80-100°C for 24 hours", "Cool the reaction mixture to room temperature", "Add water to the reaction mixture to quench the reaction", "Extract the product with an organic solvent", "Dry the organic layer with anhydrous sodium sulfate", "Filter the organic layer to remove the drying agent", "Evaporate the solvent to obtain the final product, potassium (dec-9-en-1-yl)trifluoroboranuide" ] } | |
CAS RN |
875167-35-4 |
Product Name |
potassium (dec-9-en-1-yl)trifluoroboranuide |
Molecular Formula |
C10H19BF3K |
Molecular Weight |
246.2 |
Purity |
95 |
Origin of Product |
United States |
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